Cas no 83081-75-8 (1-(2-Ethoxyphenyl)piperazine monohydrochloride 99)

• Product Name: 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99
• CAS No: 83081-75-8
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• MDL: MFCD00012763
• CID: 726005
• PubChem ID: 87569665
• Update Time: 2025-10-28

1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxyphenyl)piperazinium chloride
• 1-(2-ethoxyphenyl)piperazine mono-hydrochloride
• 1-(2-Ethoxyphenyl)piperazine Hydrochloride
• 1-(2-Ethoxyphenyl)piperazine monohydrochloride
• 1-(2-Ethoxyphenyl)piperazine Hydrochloride ,
• AKOS003851808
• OPDWQXGKXOCCDT-UHFFFAOYSA-N
• 1-(2-Ethoxyphenyl)piperazine monohydrochloride, 98%
• E0408
• D90506
• 1-(2-ethoxyphenyl)pip-erazine monohydrochloride
• MFCD00012763
• 1-(2-Ethoxyphenyl)piperazine Monohydrochloride 99
• LF-0559
• NSC28773
• 1-(2-ethoxyphenyl)piperazine monohydrogen chloride
• 83081-75-8
• 1-(2-ethoxyphenyl)piperazine;hydrochloride
• FT-0605534
• 1-(2-ethoxyphenyl)-piperazine hydrochloride
• Z104474512
• SCHEMBL787250
• NSC-28773
• Piperazine, 1-(2-ethoxyphenyl)-, monohydrochloride
• 1-(2-Ethoxyphenyl)piperazine Monohydrochloride 99
• RVXFSAUIRGCSJG-UHFFFAOYSA-N
• 1-(2-Ethoxyphenyl)piperazine Hydrochloride; 1-(2-Ethoxyphenyl)piperazine Monohydrochloride 99
• 1-(2-Ethoxyphenyl)piperazine HCl
• 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99

• MDL： MFCD00012763
• Inchi： 1S/C12H18N2O.ClH/c1-2-15-12-6-4-3-5-11(12)14-9-7-13-8-10-14;/h3-6,13H,2,7-10H2,1H3;1H
• InChI Key： OPDWQXGKXOCCDT-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 242.11900
• Monoisotopic Mass: 242.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 24.5A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: 207-209 °C (lit.)
• Boiling Point: 375.1°C at 760 mmHg
• Flash Point: 180.7°C
• PSA: 24.50000
• LogP: 2.69070
• Solubility: Not determined

1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99

Professional Introduction to 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 (CAS No. 83081-75-8)

1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 (CAS No. 83081-75-8) is a highly pure chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with its precise molecular structure, exhibits unique pharmacological properties that make it a valuable tool for studying neurological and cardiovascular systems. The monohydrochloride form enhances its solubility and stability, making it particularly useful in experimental settings where consistency and reliability are paramount.

The ethoxyphenyl moiety in the molecular structure contributes to the compound's ability to interact with various biological targets, including serotonin receptors and enzymes involved in neurotransmitter synthesis. These interactions have been the focus of numerous studies aimed at understanding the mechanisms underlying mood regulation, pain perception, and cardiovascular function. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound with high accuracy, facilitating the design of more targeted experiments.

In the context of modern drug discovery, 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 has been employed in preclinical studies to evaluate its potential as a therapeutic agent. Its structural analogs have shown promise in treating conditions such as depression, anxiety, and hypertension. The high purity (99%) of this compound ensures that researchers can minimize variability in their experiments, leading to more robust and reproducible results. This purity level is particularly crucial when conducting clinical trials, where even trace impurities can significantly impact outcomes.

One of the most compelling aspects of 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 is its role in exploring new pharmacological pathways. Researchers have utilized this compound to investigate the effects of piperazine derivatives on neural signaling pathways. The 2-ethoxyphenyl group, in particular, has been found to modulate certain enzymes that are key regulators of neurotransmitter release. This has opened up new avenues for developing treatments for neurological disorders that are currently resistant to conventional therapies.

The synthesis of 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 involves a series of well-defined chemical reactions that highlight the ingenuity of organic chemistry. The process typically begins with the condensation of 2-ethylaniline with formaldehyde under acidic conditions, followed by cyclization and subsequent hydrochlorination. Each step is meticulously optimized to ensure high yield and purity. The final product is then crystallized under controlled conditions to achieve the desired crystalline form, which further enhances its stability and solubility properties.

Recent studies have also explored the potential applications of this compound in combination therapies. By pairing 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 with other bioactive molecules, researchers have identified synergistic effects that could lead to more effective treatments for complex diseases. For instance, its interaction with certain antihypertensive agents has shown promise in reducing blood pressure levels in animal models more effectively than either compound alone.

The pharmacokinetic profile of 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 has been thoroughly characterized using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies have revealed insights into how the compound is metabolized and eliminated from the body. Understanding these processes is essential for optimizing dosing regimens and minimizing potential side effects. The data generated from these analyses have been instrumental in guiding the development of new drug candidates.

As research continues to evolve, 1-(2-Ethoxyphenyl)piperazine monohydrochloride 99 remains a cornerstone in the investigation of novel therapeutic agents. Its versatility and well-documented properties make it an indispensable tool for scientists worldwide. The ongoing exploration of its pharmacological effects promises to yield groundbreaking discoveries that could revolutionize how we treat a wide range of diseases.